Methyl 2-(4-chlorophenylsulfonamido)butanoate

• Molecular Formula: C11H14ClNO4S
• Molecular Weight: 291.75 g/mol
• IUPAC Name: methyl 2-[(4-chlorophenyl)sulfonylamino]butanoate
• InChI: InChI=1S/C11H14ClNO4S/c1-3-10(11(14)17-2)13-18(15,16)9-6-4-8(12)5-7-9/h4-7,10,13H,3H2,1-2H3
• InChI Key: UTVMMYAYJZXJFO-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)OC)NS(=O)(=O)C1=CC=C(C=C1)Cl

Description

Methyl 2-(4-chlorophenylsulfonamido)butanoate is a useful research compound. Its molecular formula is C11H14ClNO4S and its molecular weight is 291.75 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl 2-aminobutanoate hydrochloride 56 (25 g, 0.163 mol) was suspended in CH2Cl2 (100 mL) and triethylamine (50 mL) and 4-chlorobenzenesulfonyl chloride (37.8 g, 1.1 eq) were added to the mixture. The mixture was stirred at room temperature overnight. Diluted with 200 mL of CH2Cl2 and washed with water (3×50 mL), sat. NaHCO3 (2×50 mL), brine (50 mL) and dried (MgSO4). The solvent was removed by rotary evaporation to give the product 57 as a yellow oil. LCMS 292.0 (M+H).